Cas no 1933629-28-7 ((2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol)

• Product Name: (2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol
• CAS No: 1933629-28-7
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 6224240
• PubChem ID: 165946982
• Update Time: 2025-10-30

(2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol
• EN300-1116644
• 1933629-28-7

• Inchi： 1S/C11H11FN2O/c1-7-2-3-10(12)9(4-7)11(15)8-5-13-14-6-8/h2-6,11,15H,1H3,(H,13,14)
• InChI Key： FGKBCFVFUFSELK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C1C=NNC=1)O

Computed Properties

• Exact Mass: 206.08554114g/mol
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9Ų

Additional information on (2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol

Introduction to (2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol

The compound with CAS No. 1933629-28-7, commonly referred to as (2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a pyrazole moiety, connected via a methanol group. The presence of these functional groups imparts the molecule with versatile chemical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of (2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol in drug discovery, particularly in the development of novel therapeutic agents. The fluorine atom in the aromatic ring contributes to enhanced lipophilicity and metabolic stability, which are critical attributes for drug candidates. Additionally, the pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, further enhancing the molecule's bioavailability and pharmacokinetic properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, resulting in higher yields and improved purity. For instance, recent advancements in transition metal-catalyzed cross-coupling reactions have provided new avenues for constructing the (2-fluoro-5-methylphenyl) fragment with greater efficiency.

The application of (2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol extends beyond pharmaceuticals. It has been explored as a building block in the synthesis of advanced materials, such as organic semiconductors and stimuli-responsive polymers. Its ability to undergo various post-synthetic modifications makes it an ideal candidate for tailoring material properties according to specific requirements.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its eco-friendliness. Preliminary findings suggest that under controlled conditions, the molecule exhibits moderate biodegradability, which is a positive indicator for its sustainable use in industrial processes.

In conclusion, (2-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, underscores its potential as a key player in future innovations within the chemical sciences.